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Compound of Interest

Compound Name: 2-Cyclohepten-1-ol

Cat. No.: B8601870

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Cyclohepten-1-ol. The information is compiled to assist laboratory personnel in minimizing
risks and ensuring safe operational procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Cyclohepten-1-ol and its
structural analog, 2-Cyclohexen-1-ol, is presented below. These properties are critical for
understanding the substance's behavior and potential hazards.
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Property 2-Cyclohepten-1-ol 2-Cyclohexen-1-ol

Molecular Formula C7H120[1][2] CeH100[3]

Molecular Weight 112.17 g/mol [1][2] 98.14 g/mol

Appearance - Colorless liquid[3][4]

Boiling Point - 164-166 °C[5]

Density - lg/mLat25°C

Flash Point 58 °C (136.4 °F) - closed
cup[6]

Refractive Index - n20/D 1.487

Hazard Identification and Classification

2-Cyclohepten-1-ol is classified as a flammable liquid. While specific GHS classification for 2-
Cyclohepten-1-ol is not readily available, the closely related 2-Cyclohexen-1-ol is classified as
a Flammable Liquid, Category 3.[4] It may cause irritation upon contact with skin or eyes.

GHS Hazard Classification for 2-Cyclohexen-1-ol

Hazard Class Category

Flammable liquids 3[4]

Hazard Statements for 2-Cyclohexen-1-ol:

e H226: Flammable liquid and vapor.[4]

Experimental Protocols for Safety Evaluation

Detailed experimental protocols for determining the safety parameters of chemicals are
established by international bodies such as the Organisation for Economic Co-operation and
Development (OECD). The following are summaries of standard methodologies relevant to the
hazards associated with 2-Cyclohepten-1-ol.
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Flash Point Determination (Closed-Cup Method)

The flash point is a measure of the tendency of a substance to form a flammable mixture with
air. The closed-cup method is a common procedure for this determination.[7][8][9]

Principle: A sample of the substance is heated in a closed cup at a controlled rate.[7] An
ignition source is periodically introduced into the vapor space above the liquid. The flash point
is the lowest temperature at which the application of the ignition source causes the vapors to
ignite.[7][8]

General Procedure (based on ASTM D93):[9]

» A specific volume of the sample is placed in the test cup.[8]

The cup is heated at a slow, constant rate.

The sample is stirred to ensure temperature uniformity.

At specified temperature intervals, the stirring is stopped, and an ignition source is applied.

The temperature at which a distinct flash is observed inside the cup is recorded as the flash
point.[8]

Acute Dermal Toxicity (OECD 402)

This test provides information on health hazards likely to arise from a short-term dermal
exposure to a substance.[10]

Principle: The substance is applied to the skin of experimental animals in a single dose.[11]
The animals are observed for a defined period for signs of toxicity and mortality.[10]

General Procedure:
e Young, healthy adult animals (commonly rats) are used.[11]

e The fur is removed from the dorsal area of the trunk of the test animals.[11]
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e The test substance is applied uniformly over a defined area of the skin (approximately 10%
of the body surface area).[10]

e The treated area is covered with a porous gauze dressing.[12]

e The animals are observed for mortality and clinical signs of toxicity at regular intervals for at
least 14 days.[10]

e Body weight is recorded weekly.[10]

o At the end of the observation period, all animals are subjected to a gross necropsy.[10]

Acute Eye Irritation/Corrosion (OECD 405)

This test is designed to assess the potential of a substance to cause eye irritation or corrosion.
[13][14]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal (typically an albino rabbit).[13][15] The untreated eye serves as a control.
The degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea,
and iris at specific intervals.[14]

General Procedure:

A single, healthy young adult albino rabbit is used for the initial test.[15]

e The test substance is instilled into the conjunctival sac of one eye.[16][17]

e The eyes are examined at 1, 24, 48, and 72 hours after application.[15]

e Ocular lesions (conjunctival redness, chemosis, corneal opacity, and iritis) are scored.[14]

« If the initial test does not show corrosive or severe irritant effects, the response is confirmed
in up to two additional animals.[15][17]

Safety and Handling Precautions
Engineering Controls
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» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.

o Ensure that eyewash stations and safety showers are readily accessible in the work area.
[18]

Personal Protective Equipment (PPE)
» Eye Protection: Wear chemical safety goggles or a face shield.[6]
e Hand Protection: Wear appropriate chemical-resistant gloves.[6]

» Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
contact.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge.

Handling and Storage

o Keep away from heat, sparks, open flames, and other ignition sources.[18]

o Keep the container tightly closed in a dry and well-ventilated place.[18]

e Ground and bond containers and receiving equipment to prevent static discharge.
e Use only non-sparking tools.[18]

e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) . o ) )
give artificial respiration. Seek immediate

medical attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[14]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Toxicological Information

Specific toxicological data such as LD50 and LC50 for 2-Cyclohepten-1-ol are not readily
available. The toxicological properties have not been fully investigated.[18] It is presumed to be
an irritant to the skin and eyes.

Potential Toxicological Pathway

While the specific mechanism of toxicity for 2-Cyclohepten-1-ol is not well-documented, many
chemicals exert their toxic effects through the induction of oxidative stress and inflammatory
responses. A generalized potential pathway is illustrated below. Exposure to a toxicant can lead
to the generation of reactive oxygen species (ROS), which in turn can activate signaling
pathways such as NF-kB and MAPKSs, leading to inflammation and apoptosis.
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Caption: Generalized toxicological pathway illustrating how chemical exposure can lead to

cellular damage.

Laboratory Workflow and Emergency Procedures

A systematic workflow is essential for the safe handling of 2-Cyclohepten-1-ol in a laboratory
setting. The following diagram outlines the key steps from preparation to disposal, including

emergency responses.
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Caption: Laboratory workflow for the safe handling of 2-Cyclohepten-1-ol.

The following flowchart details the immediate actions to be taken in the event of personal

exposure to 2-Cyclohepten-1-ol.
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Caption: First aid procedures for exposure to 2-Cyclohepten-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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